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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B15594129 Get Quote

An In-Depth Technical Guide to 4-O-
Demethylisokadsurenin D
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-O-Demethylisokadsurenin D is a lignan compound isolated from plants of the Piper genus,

notably Piper kadsura. Lignans as a class are recognized for their diverse pharmacological

activities, and preliminary investigations suggest that 4-O-Demethylisokadsurenin D may

possess anti-inflammatory, anti-platelet, and neuroprotective properties. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

known biological activities of 4-O-Demethylisokadsurenin D, alongside detailed experimental

protocols and an exploration of its potential mechanisms of action.

Chemical Structure and Properties
4-O-Demethylisokadsurenin D is a complex lignan with a dibenzocyclooctadiene skeleton. Its

chemical identity is defined by the following identifiers:
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Property Value

Chemical Formula C₂₀H₂₂O₅

Molecular Weight 342.39 g/mol

CAS Number 89104-59-6

SMILES
O=C1--INVALID-LINK----INVALID-LINK----

INVALID-LINK--[C@@]2(CC=C)C=C1OC

A detailed 3D structure can be visualized using standard chemical modeling software.

Physicochemical Data
Limited experimental data is available for the physicochemical properties of 4-O-
Demethylisokadsurenin D. The following table summarizes available information.

Property Value Source

Melting Point Not available

Boiling Point Not available

Solubility

Soluble in organic solvents

such as DMSO, ethanol, and

methanol.

General knowledge for this

class of compounds

Biological Activities and Potential Therapeutic
Applications
While specific quantitative data for 4-O-Demethylisokadsurenin D is not extensively reported

in publicly available literature, the broader class of lignans from Piper kadsura and related

species have demonstrated significant biological effects. These activities provide a strong

rationale for the further investigation of 4-O-Demethylisokadsurenin D.

Anti-Inflammatory Activity
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Lignans isolated from Piper kadsura have been shown to possess anti-inflammatory properties.

The primary mechanism of action for many anti-inflammatory compounds involves the inhibition

of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated

Protein Kinase (MAPK) pathways. These pathways are central to the production of pro-

inflammatory mediators like nitric oxide (NO), prostaglandins, and various cytokines.

Anti-Platelet Aggregation Activity
Several lignans have been identified as inhibitors of platelet aggregation. This activity is crucial

in the context of cardiovascular diseases where aberrant platelet activation can lead to

thrombosis. The mechanism often involves interference with signaling cascades initiated by

agonists like ADP, collagen, and thrombin.

Neuroprotective Effects
Neuroinflammation is a key factor in the pathogenesis of various neurodegenerative diseases.

Compounds that can mitigate inflammatory processes in the central nervous system are of

significant therapeutic interest. The potential anti-inflammatory action of 4-O-
Demethylisokadsurenin D suggests it may offer neuroprotective benefits.

Quantitative Biological Data Summary
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Biological
Activity

Assay
Target/Cell
Line

IC₅₀ / EC₅₀ Reference

Anti-

inflammatory

Nitric Oxide (NO)

Production

LPS-stimulated

RAW 264.7

macrophages

Data not

available for this

specific

compound

Anti-platelet

Aggregation

ADP-induced

platelet

aggregation

Human/animal

platelets

Data not

available for this

specific

compound

Neuroprotection

Data not

available for this

specific

compound

Note: The lack of specific IC₅₀/EC₅₀ values for 4-O-Demethylisokadsurenin D highlights a

significant gap in the current research landscape and underscores the need for further

investigation.

Experimental Protocols
Isolation of 4-O-Demethylisokadsurenin D from Piper
kadsura
The following is a general protocol for the isolation of lignans from Piper kadsura, which can be

adapted for the specific purification of 4-O-Demethylisokadsurenin D.

Workflow for Isolation and Purification
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Dried aerial parts of Piper kadsura

Extraction with 95% Ethanol (reflux)

Concentration under reduced pressure

Partition with Ethyl Acetate and Water

Silica Gel Column Chromatography
(Gradient elution: Petroleum Ether - Ethyl Acetate)

Ethyl Acetate Fraction

Preparative HPLC
(C18 column, Methanol-Water gradient)

Lignan-rich fractions

4-O-Demethylisokadsurenin D
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Caption: General workflow for the isolation of 4-O-Demethylisokadsurenin D.

Detailed Steps:

Plant Material and Extraction:
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Air-dry the aerial parts of Piper kadsura and grind them into a coarse powder.

Extract the powdered plant material with 95% ethanol under reflux for 2-3 hours. Repeat

the extraction process three times.

Combine the ethanol extracts and concentrate them under reduced pressure to obtain a

crude extract.

Fractionation:

Suspend the crude extract in water and partition it successively with ethyl acetate.

Collect the ethyl acetate fraction, which is typically rich in lignans, and concentrate it.

Chromatographic Separation:

Subject the concentrated ethyl acetate fraction to silica gel column chromatography.

Elute the column with a gradient of petroleum ether and ethyl acetate, starting with a low

polarity and gradually increasing it.

Monitor the fractions using Thin Layer Chromatography (TLC) and combine fractions with

similar profiles.

Purification:

Further purify the lignan-rich fractions using preparative High-Performance Liquid

Chromatography (HPLC) on a C18 reversed-phase column.

Use a mobile phase gradient of methanol and water to isolate 4-O-
Demethylisokadsurenin D.

Confirm the structure of the purified compound using spectroscopic methods (¹H-NMR,

¹³C-NMR, MS).

Potential Signaling Pathways
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Based on the known activities of related lignans, 4-O-Demethylisokadsurenin D is

hypothesized to exert its anti-inflammatory effects through the modulation of the NF-κB and

MAPK signaling pathways.

Inhibition of the NF-κB Signaling Pathway
The NF-κB pathway is a critical regulator of inflammation. Its activation leads to the

transcription of numerous pro-inflammatory genes. Inhibition of this pathway is a key

mechanism for many anti-inflammatory drugs.
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Caption: Hypothesized inhibition of the NF-κB signaling pathway.
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Modulation of MAPK Signaling Pathways
The MAPK family of kinases (including ERK, JNK, and p38) plays a crucial role in cellular

responses to a wide range of stimuli, including stress and inflammation. Their dysregulation is

implicated in various diseases.
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Caption: Potential modulation of the p38 MAPK signaling pathway.
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Future Directions
The therapeutic potential of 4-O-Demethylisokadsurenin D is promising but requires

substantial further research. Key areas for future investigation include:

Quantitative Biological Evaluation: Determination of IC₅₀ and EC₅₀ values for its anti-

inflammatory, anti-platelet, and neuroprotective effects using standardized in vitro assays.

Mechanism of Action Studies: Elucidation of the precise molecular targets and signaling

pathways modulated by the compound.

In Vivo Efficacy: Evaluation of its therapeutic efficacy and safety in relevant animal models of

inflammation, thrombosis, and neurodegenerative diseases.

Total Synthesis: Development of a scalable and efficient total synthesis route to enable

further pharmacological studies and potential drug development.

Physicochemical Characterization: Detailed analysis of its solubility, stability, and other

physicochemical properties to inform formulation development.

Conclusion
4-O-Demethylisokadsurenin D represents a compelling natural product lead for the

development of novel therapeutics. Its structural relationship to other bioactive lignans provides

a strong foundation for its investigation as an anti-inflammatory, anti-platelet, and

neuroprotective agent. The information compiled in this guide serves as a valuable resource for

researchers in natural product chemistry, pharmacology, and drug discovery, and is intended to

stimulate further research into this promising compound.

To cite this document: BenchChem. [What is the chemical structure of 4-O-
Demethylisokadsurenin D?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594129#what-is-the-chemical-structure-of-4-o-
demethylisokadsurenin-d]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b15594129?utm_src=pdf-body
https://www.benchchem.com/product/b15594129?utm_src=pdf-body
https://www.benchchem.com/product/b15594129#what-is-the-chemical-structure-of-4-o-demethylisokadsurenin-d
https://www.benchchem.com/product/b15594129#what-is-the-chemical-structure-of-4-o-demethylisokadsurenin-d
https://www.benchchem.com/product/b15594129#what-is-the-chemical-structure-of-4-o-demethylisokadsurenin-d
https://www.benchchem.com/product/b15594129#what-is-the-chemical-structure-of-4-o-demethylisokadsurenin-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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